1-(4,4-dimethyl-1-thioxo-1,4-dihydro-5H-[1,2]dithiolo[3,4-c]quinolin-5-yl)-2-(4-ethylphenoxy)ethanone

Specification

• Molecular Formula: C22H21NO2S3
• Molecular Weight: 427.6 g/mol
• IUPAC Name: 1-(4,4-dimethyl-1-sulfanylidenedithiolo[3,4-c]quinolin-5-yl)-2-(4-ethylphenoxy)ethanone
• Standard InChI: InChI=1S/C22H21NO2S3/c1-4-14-9-11-15(12-10-14)25-13-18(24)23-17-8-6-5-7-16(17)19-20(22(23,2)3)27-28-21(19)26/h5-12H,4,13H2,1-3H3
• Standard InChI Key: UVZSVLXWYBQZQC-UHFFFAOYSA-N
• SMILES: CCC1=CC=C(C=C1)OCC(=O)N2C3=CC=CC=C3C4=C(C2(C)C)SSC4=S
• Canonical SMILES: CCC1=CC=C(C=C1)OCC(=O)N2C3=CC=CC=C3C4=C(C2(C)C)SSC4=S

Introduction

Synthesis and Preparation

The synthesis of compounds with similar structures often involves multi-step reactions. For instance, compounds like 1-(4,4-dimethyl-1-thioxo-1,4-dihydro-5H-dithiolo[3,4-c]quinolin-5-yl)-2-(4-fluorophenyl)ethanone are synthesized through reactions involving the quinoline-dithiolo core and appropriate functional groups. The specific synthesis route for 1-(4,4-dimethyl-1-thioxo-1,4-dihydro-5H-dithiolo[3,4-c]quinolin-5-yl)-2-(4-ethylphenoxy)ethanone would likely involve similar principles but with adjustments for the ethylphenoxy group.

Biological Activity and Potential Applications

Compounds with quinoline and dithiolo moieties often exhibit biological activity due to their complex structures. For example, 1-(4,4-dimethyl-1-thioxo-1,4-dihydro-5H-dithiolo[3,4-c]quinolin-5-yl)-2-(4-fluorophenyl)ethanone shows potential in therapeutic applications. The presence of an ethylphenoxy group in the compound of interest could alter its biological interactions, potentially affecting its efficacy or specificity towards certain targets.

Data and Research Findings

Given the lack of specific data on 1-(4,4-dimethyl-1-thioxo-1,4-dihydro-5H-dithiolo[3,4-c]quinolin-5-yl)-2-(4-ethylphenoxy)ethanone, we can look at related compounds for insights:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Biological Activity
1-(4,4-dimethyl-1-thioxo-1,4-dihydro-5H-dithiolo[3,4-c]quinolin-5-yl)hexan-1-one	C18H21NOS3	363.6	Potential biological activity due to complex structure
1-(4,4-dimethyl-1-thioxo-1,4-dihydro-5H-dithiolo[3,4-c]quinolin-5-yl)-2-(4-fluorophenyl)ethanone	C20H16FNOS3	Approximately 401.54	Exhibits notable biological activity, potential therapeutic applications